hemibrevetoxin B
hemibrevetoxin B
Brand Name:
Vulcanchem
CAS No.:
122271-91-4
VCID:
VC0055387
InChI:
InChI=1S/C28H42O7/c1-5-6-7-8-9-24-27(3,31)12-10-21-22(33-24)11-13-28(4)25(34-21)16-23-26(35-28)20(30)15-19(32-23)14-18(2)17-29/h5-7,17,19-26,30-31H,1-2,8-16H2,3-4H3/b7-6-/t19-,20+,21-,22+,23-,24-,25+,26+,27+,28-/m1/s1
SMILES:
CC12CCC3C(CCC(C(O3)CCC=CC=C)(C)O)OC1CC4C(O2)C(CC(O4)CC(=C)C=O)O
Molecular Formula:
C28H42O7
Molecular Weight:
490.6 g/mol
hemibrevetoxin B
CAS No.: 122271-91-4
Main Products
VCID: VC0055387
Molecular Formula: C28H42O7
Molecular Weight: 490.6 g/mol
CAS No. | 122271-91-4 |
---|---|
Product Name | hemibrevetoxin B |
Molecular Formula | C28H42O7 |
Molecular Weight | 490.6 g/mol |
IUPAC Name | 2-[[(1S,3R,6S,7R,9S,12R,14S,15S,17R,19R)-7-[(3Z)-hexa-3,5-dienyl]-6,15-dihydroxy-6,12-dimethyl-2,8,13,18-tetraoxatetracyclo[10.8.0.03,9.014,19]icosan-17-yl]methyl]prop-2-enal |
Standard InChI | InChI=1S/C28H42O7/c1-5-6-7-8-9-24-27(3,31)12-10-21-22(33-24)11-13-28(4)25(34-21)16-23-26(35-28)20(30)15-19(32-23)14-18(2)17-29/h5-7,17,19-26,30-31H,1-2,8-16H2,3-4H3/b7-6-/t19-,20+,21-,22+,23-,24-,25+,26+,27+,28-/m1/s1 |
Standard InChIKey | HINDCSLBLBWIIV-HWFPZXRZSA-N |
Isomeric SMILES | C[C@@]12CC[C@H]3[C@@H](CC[C@]([C@H](O3)CC/C=C\C=C)(C)O)O[C@H]1C[C@@H]4[C@@H](O2)[C@H](C[C@H](O4)CC(=C)C=O)O |
SMILES | CC12CCC3C(CCC(C(O3)CCC=CC=C)(C)O)OC1CC4C(O2)C(CC(O4)CC(=C)C=O)O |
Canonical SMILES | CC12CCC3C(CCC(C(O3)CCC=CC=C)(C)O)OC1CC4C(O2)C(CC(O4)CC(=C)C=O)O |
Synonyms | hemibrevetoxin B |
PubChem Compound | 6442821 |
Last Modified | Nov 11 2021 |
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